7-acetyl-2-((3-nitrobenzyl)thio)-3-(o-tolyl)-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 11-acetyl-4-(2-methylphenyl)-5-[(3-nitrophenyl)methylsulfanyl]-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
• InChI: InChI=1S/C25H22N4O4S2/c1-15-6-3-4-9-20(15)28-24(31)22-19-10-11-27(16(2)30)13-21(19)35-23(22)26-25(28)34-14-17-7-5-8-18(12-17)29(32)33/h3-9,12H,10-11,13-14H2,1-2H3
• InChI Key: PCTWTSXPESLTJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3=C(N=C2SCC4=CC(=CC=C4)[N+](=O)[O-])SC5=C3CCN(C5)C(=O)C
• Molecular Formula: C25H22N4O4S2
• Molecular Weight: 506.6 g/mol

Description

7-acetyl-2-((3-nitrobenzyl)thio)-3-(o-tolyl)-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C25H22N4O4S2 and its molecular weight is 506.6. The purity is usually 95%.
BenchChem offers high-quality 7-acetyl-2-((3-nitrobenzyl)thio)-3-(o-tolyl)-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-acetyl-2-((3-nitrobenzyl)thio)-3-(o-tolyl)-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

Several derivatives of tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one have shown potential in antimycobacterial applications. Specifically, compounds synthesized and characterized in this class demonstrated notable antibacterial and antimycobacterial activities, including against strains of Mycobacterium tuberculosis (MTB) (Malothu et al., 2018).

Synthesis of Nucleoside Derivatives

The compound has been used as a base for synthesizing new S-nucleoside derivatives. These derivatives show promise in various biological applications, particularly in antimicrobial activities (Break et al., 2010).

Structural Analysis and Synthesis

The synthesis and structural analysis of related compounds provide insights into the molecular geometry and potential applications in drug design and development. This includes studies on crystal structures, supramolecular architectures, and reaction mechanisms (Chen & Liu, 2019).

Antimicrobial and Biological Activities

Derivatives of this compound have been extensively studied for their antimicrobial properties, including antibacterial and antifungal activities. This includes their potential in targeting drug-resistant bacterial strains and various microbial infections (Narender et al., 2016).

Analgesic and Anti-inflammatory Properties

Some derivatives have been researched for their potential analgesic and anti-inflammatory effects, offering possibilities in the development of new therapeutic agents for pain and inflammation management (Alagarsamy et al., 2006).

Antihyperlipaemic Activity

Certain derivatives exhibit antihyperlipaemic activity, which could be beneficial in the development of treatments for conditions associated with elevated lipid levels in the blood (Shishoo et al., 1990).